Cas no 175277-49-3 (6-Methoxypyridine-3-carbothioamide)

• Product Name: 6-Methoxypyridine-3-carbothioamide
• CAS No: 175277-49-3
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• MDL: MFCD00173803
• CID: 66015
• PubChem ID: 2745979
• Update Time: 2024-11-01

6-Methoxypyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 6-Methoxypyridine-3-carbothioamide
• 6-Methoxypyridine-3-carbothioanide
• AC1MCKKY
• AC1Q4F9Z
• AG-E-25653
• CTK4D5806
• Maybridge1_008676
• Oprea1_273258
• SBB055603
• 2-METHOXYPYRIDINE-5-THIOCARBOXAMIDE
• 3-PyridinecarbothioaMide, 6-Methoxy-
• 3-Pyridinecarbothioamide,6-methoxy-(9CI)
• 6-Methoxy-thionicotinamide
• 3-Pyridinecarbothioamide,6-methoxy-
• 6-methoxythionicotinamide
• HMS566C08
• YAKXWVMVPOHRGZ-UHFFFAOYSA-N
• 6-methoxy-3-pyridinecarbothioamide
• VP14859
• ZB00429
• MFCD00173803
• SCHEMBL513126
• AMY6535
• EN300-1263792
• CS-0150224
• AKOS000180299
• SB52641
• DS-13490
• A812009
• CHEBI:194874
• 6-methoxypyridine-3-carbothioamide, AldrichCPR
• 175277-49-3
• DTXSID80372595
• SR-01000634263-1
• CCG-44429
• SN4
• FT-0621200
• DB-044187

• MDL： MFCD00173803
• Inchi： 1S/C7H8N2OS/c1-10-6-3-2-5(4-9-6)7(8)11/h2-4H,1H3,(H2,8,11)
• InChI Key： YAKXWVMVPOHRGZ-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=C(C=C1)OC)N

Computed Properties

• Exact Mass: 168.03600
• Monoisotopic Mass: 168.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.2

Experimental Properties

• Melting Point: 150 °C
• PSA: 80.23000
• LogP: 1.42470

6-Methoxypyridine-3-carbothioamide Security Information

• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39